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Compound of Interest

Compound Name: SAR125844

Cat. No.: B1684697 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like SAR125844, a potent and selective MET kinase

inhibitor, are paramount for laboratory safety and environmental protection. Due to its

classification as a potential antineoplastic agent, stringent disposal procedures must be

followed.

While a specific, publicly available Safety Data Sheet (SDS) for SAR125844 is not readily

accessible, this guide provides essential, immediate safety and logistical information based on

general best practices for the disposal of cytotoxic and antineoplastic compounds. It is crucial

to obtain the official SDS from the supplier before handling and disposing of SAR125844.

Immediate Safety and Handling Precautions
Prior to any handling or disposal procedures, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and protocols. All

personnel handling SAR125844 must be trained on the potential hazards and the appropriate

safety measures.

Personal Protective Equipment (PPE):

Gloves: Double gloving with chemotherapy-rated gloves is required.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric.
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Eye Protection: Chemical splash goggles or a face shield.

Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the

procedure and the potential for aerosolization.

Engineering Controls:

All handling of SAR125844, including preparation of solutions and weighing of the solid

compound, should be conducted in a certified chemical fume hood or a Class II Type B2

biological safety cabinet to minimize inhalation exposure.

Step-by-Step Disposal Procedures
The following procedures are based on general guidelines for the disposal of cytotoxic waste.

1. Segregation of Waste:

All materials that have come into contact with SAR125844 are considered hazardous waste.

This includes, but is not limited to:

Unused or expired SAR125844 powder or solutions.

Contaminated labware (e.g., vials, pipettes, flasks).

Contaminated PPE (gloves, gowns, etc.).

Spill cleanup materials.

2. Waste Containment:

Solid Waste: All contaminated solid materials must be placed in a designated, leak-proof,

and puncture-resistant hazardous waste container. This container should be clearly labeled

with "Hazardous Waste," "Cytotoxic," and the chemical name "SAR125844."

Liquid Waste: Unused solutions of SAR125844 should be collected in a designated, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams unless approved by your institution's EHS.
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Sharps: All contaminated sharps (needles, syringes, scalpels) must be disposed of

immediately in a designated, puncture-resistant sharps container labeled for cytotoxic sharps

waste.

3. Decontamination of Work Surfaces:

Following any work with SAR125844, all surfaces and equipment in the work area must be

decontaminated. A two-step cleaning process is recommended:

Clean the surface with a detergent solution.

Rinse the surface with a suitable solvent (e.g., 70% ethanol or as recommended by your

EHS).

All cleaning materials (wipes, pads) must be disposed of as hazardous waste.

4. Final Disposal:

Sealed and labeled hazardous waste containers should be transported to your institution's

designated hazardous waste storage area for pickup and disposal by a licensed hazardous

waste contractor.

Never dispose of SAR125844 or any contaminated materials in the regular trash or down the

drain.

Quantitative Data Summary
While specific quantitative data for SAR125844's physical and chemical properties relevant to

disposal are limited in publicly available sources, the following information has been compiled

from various research articles and chemical supplier websites.

Property Value Source

Molecular Formula C₂₅H₂₃FN₈O₂S₂ PubChem

Molecular Weight 550.6 g/mol PubChem

CAS Number 1116743-46-4 MedchemExpress
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Logical Workflow for SAR125844 Waste Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated during research involving SAR125844.
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Caption: Decision workflow for the proper disposal of SAR125844 waste.
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By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe handling and disposal of SAR125844, fostering a secure laboratory

environment and responsible environmental stewardship.

To cite this document: BenchChem. [Navigating the Safe Disposal of SAR125844: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684697#sar125844-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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